Cas no 140447-78-5 (tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate
• CAS No: 140447-78-5
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• MDL: MFCD02683050
• CID: 64632
• PubChem ID: 1514401
• Update Time: 2025-05-22

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1-(2-N-Boc-Aminoethyl)piperazine
• TIMTEC-BB SBB011604
• BUTTPARK 90\06-02
• (2-PIPERAZIN-1-YL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• 1-(2-BOC-AMINOETHYL)PIPERAZINE
• 1-2-N-Boc-(aminoethyl)-piperazine
• tert-Butyl (2-(piperazin-1-yl)ethyl)carbamate
• tert-Butyl 2-piperazin-1-ylethylcarbamate
• 1-[2-(Boc-amino)ethyl]piperazine
• tert-butyl 2-(piperazin-1-yl)ethylcarbamate
• tert-butyl N-(2-piperazin-1-ylethyl)carbamate
• 1-(2-boc-aminoethyl)-piperazine
• tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate
• Carbamic acid, N-[2-(1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [2-(1-piperazinyl)ethyl
• (2-Piperazin-1-yl-ethyl)-carbamic acid tert-butyl ester;1-[2-(Boc-amino)ethyl]piperazine
• VPOIPCJBJNWHSJ-UHFFFAOYSA-N
• 1-(2-N-Boc-aminoethyl)piperazine, AldrichCPR
• SCHEMBL513795
• HMS1704L01
• DTXSID40363883
• AM20080304
• 1-[2-tert-butoxycarbonylaminoethyl]piperazine
• 1((-2-N-Boc-amino)ethyl)piperazine
• AC-6675
• BB 0259230
• MFCD02683050
• Z439695042
• AB12299
• tert-butyl 2-(1-piperazinyl)ethylcarbamate
• tert-butyl 2-(piperazin-1-yl)ethyl carbamate
• 1,1-dimethylethyl [2-(1-piperazinyl)ethyl]carbamate
• EN300-1879979
• SY018059
• GS-3922
• Q-102273
• CS-W002960
• FT-0604306
• Carbamic acid, [2-(1-piperazinyl)ethyl]-, 1,1-dimethylethyl ester
• AKOS000302499
• 140447-78-5
• tert?butyl N?[2?(piperazin?1?yl)ethyl]carbamate

• MDL： MFCD02683050
• Inchi： 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-6-9-14-7-4-12-5-8-14/h12H,4-9H2,1-3H3,(H,13,15)
• InChI Key： VPOIPCJBJNWHSJ-UHFFFAOYSA-N
• SMILES： O(C(NCCN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.17900
• Monoisotopic Mass: 229.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6
• XLogP3: 0.3

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.014
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 169.8℃
• PSA: 53.60000
• LogP: 1.07390

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C
• Risk Phrases：R36/37/38

Additional information on tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate

Comprehensive Overview of tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate (CAS No. 140447-78-5)

tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate (CAS No. 140447-78-5) is a specialized organic compound widely utilized in pharmaceutical research and drug development. Its unique structure, featuring a piperazine ring and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers often refer to this compound by its abbreviated name, Boc-piperazine ethylamine, highlighting its role in protecting amine functionalities during multi-step synthetic processes.

The compound’s significance has grown in recent years due to its applications in designing kinase inhibitors and GPCR-targeted drugs, aligning with the rising demand for precision medicine. A trending topic in 2024 is the exploration of AI-driven drug discovery, where fragments like tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate are computationally screened for novel therapeutic candidates. Searches for "Boc-piperazine derivatives in drug design" or "CAS 140447-78-5 solubility" reflect user interest in its physicochemical properties and synthetic utility.

From a synthetic chemistry perspective, the carbamate protection strategy offered by this compound ensures selective reactivity, a critical factor in constructing complex molecules like peptidomimetics or small-molecule libraries. Its stability under acidic conditions (via the tert-butyloxycarbonyl (Boc) group) and compatibility with diverse reaction conditions are frequently discussed in forums and publications. Notably, the piperazine moiety enhances water solubility, addressing a common challenge in bioavailability optimization—a hot topic in pharmaceutical formulation.

Analytical data for CAS 140447-78-5, such as NMR spectra and HPLC purity profiles, are often requested by quality control laboratories. The compound’s melting point (typically 80–85°C) and storage recommendations (2–8°C under inert atmosphere) are practical details frequently searched by chemists. Recent publications also explore its role in covalent inhibitor design, leveraging the piperazine nitrogen for targeted protein interactions—an area gaining traction in oncology research.

In summary, tert-butyl N-[2-(piperazin-1-yl)ethyl]carbamate bridges fundamental chemistry and cutting-edge applications. Its versatility in medicinal chemistry, combined with evolving trends like fragment-based drug discovery, ensures its relevance. For researchers, understanding its structure-activity relationships (SAR) or optimizing its use in solid-phase synthesis remains a priority, as reflected in academic and industrial search queries.